Cas no 101-95-1 (4'-Hydroxynonananilide)

4'-Hydroxynonananilide structure

Product Name:4'-Hydroxynonananilide

CAS No:101-95-1

Molecular Formula:C₁₅H₂₃NO₂

Molecular Weight:249.34862

CID:152814

4'-Hydroxynonananilide Properties

Names and Identifiers

- Nonanamide,N-(4-hydroxyphenyl)-
- N-(4-hydroxyphenyl)nonan-1-amide
- N-(4-hydroxyphenyl)nonanamide
- 4-n-nonanoylaminophenol
- 4-Nonanoylamino-phenol
- AC1L26CW
- AC1Q5MWE
- Nonananilide, 4'-hydroxy-
- nonanoic acid-(4-hydroxy-anilide)
- Nonansaeure-(4-hydroxy-anilid)
- N-pelargonoyl-p-aminophenol
- N-Pelargonyl-p-aminophenol
- NSC166352
- SureCN38999
- NonanaMide, N-(4-hydroxyphenyl)-
- InChIKey： VQLURHRLTDWRLX-UHFFFAOYSA-N
- Inchi： InChI=1S/C15H23NO2/c1-2-3-4-5-6-7-8-15(18)16-13-9-11-14(17)12-10-13/h9-12,17H,2-8H2,1H3,(H,16,18)
- SMILES： CCCCCCCCC(=O)NC1=CC=C(C=C1)O

Computed Properties

Exact Mass: 249.17299
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 9
Heavy Atom Count: 18
Complexity: 223
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: 6
Surface Charge: 0

Experimental Properties

LogP: 4.15430
PSA: 49.33

4'-Hydroxynonananilide Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	G603160-50mg	4'-Hydroxynonananilide	101-95-1		50mg	$ 50.00	2022-06-04

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